Cas no 1427721-19-4 (4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride)

• Product Name: 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride
• CAS No: 1427721-19-4
• MF: C₁₃H₁₉Cl₂N₃O
• MW: 304.215461015701
• CID: 5150637
• PubChem ID: 71880650
• Update Time: 2025-10-28

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide hydrochloride
• 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride

• Inchi： 1S/C13H18ClN3O.ClH/c14-12-9-10(15)3-4-11(12)13(18)16-5-8-17-6-1-2-7-17;/h3-4,9H,1-2,5-8,15H2,(H,16,18);1H
• InChI Key： LGZMRQFHSVXRMY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1Cl)(=O)NCCN1CCCC1.Cl

Additional information on 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride

Introduction to 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride (CAS No. 1427721-19-4)

4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride, identified by its CAS number 1427721-19-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, including an amino group, a chloro group, and a pyrrolidinyl ethyl side chain, imparts unique biochemical properties that make it a promising candidate for various therapeutic applications.

The structural composition of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride suggests potential interactions with biological targets such as enzymes and receptors. The amino group and chloro substituent can participate in hydrogen bonding and halogen bonding, respectively, while the pyrrolidinyl moiety enhances solubility and bioavailability. These features are critical in drug design, as they influence the compound's pharmacokinetic profile and binding affinity.

In recent years, there has been growing interest in benzamide derivatives due to their demonstrated efficacy in modulating inflammatory pathways, pain perception, and neurodegenerative diseases. Studies have shown that compounds with similar structural motifs can inhibit key enzymes involved in these pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The hydrochloride salt form of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its scaffold to develop novel analogs with improved pharmacological properties. For instance, modifications to the pyrrolidinyl side chain have been explored to enhance receptor selectivity and reduce off-target effects. These efforts align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are systematically optimized to achieve desired therapeutic outcomes.

The compound's relevance is further underscored by its role in preclinical studies investigating novel therapeutic strategies. In particular, its interaction with biological targets has been examined in models of chronic pain and inflammation. Preliminary findings suggest that 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride may exert anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory enzyme activity. These mechanisms are of significant interest given the high prevalence of chronic inflammatory conditions worldwide.

From a synthetic chemistry perspective, 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride serves as a versatile building block for constructing more intricate molecular architectures. The presence of multiple functional groups allows for diverse chemical transformations, enabling the creation of derivatives with tailored properties. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

The pharmacokinetic behavior of 4-amino-2-chloro-N-2-(pyrrolidin-1-yl)ethylbenzamide hydrochloride has also been scrutinized in vitro and in vivo. Studies indicate that it exhibits moderate oral bioavailability and favorable metabolic stability, suggesting potential for clinical translation. Additionally, its solubility profile enhances its suitability for formulation into oral dosage forms such as tablets and capsules. These attributes are critical considerations in drug development pipelines.

Future research directions may focus on exploring the compound's potential in treating neurodegenerative disorders. The pyrrolidinyl moiety has been associated with enhanced penetration across the blood-brain barrier, making it an attractive feature for central nervous system (CNS) drug discovery. Furthermore, the amide bond provides a site for further derivatization to optimize receptor binding affinity and reduce adverse effects.

In summary,4-amino-2-chloro-N-2-(pyrrolidin-1-ylyl)ethylbenzamide hydrochloride (CAS No. 1427721-19-4) is a multifaceted compound with significant therapeutic potential. Its unique structural features enable interactions with key biological targets, while its synthetic accessibility supports ongoing research efforts. As investigations into its pharmacological properties continue, this compound holds promise for contributing to advancements in medicine.